molecular formula C19H24N2O3 B8526896 (5-Oxo-5-quinolin-3-yl-pentyl)-carbamic acid tert-butyl ester

(5-Oxo-5-quinolin-3-yl-pentyl)-carbamic acid tert-butyl ester

Cat. No.: B8526896
M. Wt: 328.4 g/mol
InChI Key: KKDQIBNVLVYXFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Oxo-5-quinolin-3-yl-pentyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C19H24N2O3 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H24N2O3

Molecular Weight

328.4 g/mol

IUPAC Name

tert-butyl N-(5-oxo-5-quinolin-3-ylpentyl)carbamate

InChI

InChI=1S/C19H24N2O3/c1-19(2,3)24-18(23)20-11-7-6-10-17(22)15-12-14-8-4-5-9-16(14)21-13-15/h4-5,8-9,12-13H,6-7,10-11H2,1-3H3,(H,20,23)

InChI Key

KKDQIBNVLVYXFP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCCC(=O)C1=CC2=CC=CC=C2N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-bromoquinoline (25 g, 120 mmol) in diethyl ether −78° C. was added nBuLi (2.5M THF, 48 ml, 120 mmol) dropwise over 30 minutes. After 30 minutes, 21-2 (3.9 g, 15 mmol), dissolved in 50 ml ether was added dropwise over 10 minutes. After 30 minutes, the cooling bath was removed. After 1.0 hour, the reaction was quenched with sat. NH4Cl. The organic portion was separated, washed with brine, dried (MgSO4) and concentrated. The residue was chromatographed (silica gel, 20-50% ethyl acetate/hexanes) to give 21-3 as a yellow solid.
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
48 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
21-2
Quantity
3.9 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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